Cas no 2586126-43-2 (Benzaldehyde, 3-​bromo-​2-​chloro-​5-​(1-​methylethyl)​-)

• Product Name: Benzaldehyde, 3-​bromo-​2-​chloro-​5-​(1-​methylethyl)​-
• CAS No: 2586126-43-2
• MF: C₁₀H₁₀BrClO
• MW: 261.54
• CID: 5077106
• Update Time: 2026-03-01

Benzaldehyde, 3-​bromo-​2-​chloro-​5-​(1-​methylethyl)​- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-​bromo-​2-​chloro-​5-​(1-​methylethyl)​-

• Inchi： 1S/C10H10BrClO/c1-6(2)7-3-8(5-13)10(12)9(11)4-7/h3-6H,1-2H3
• InChI Key： FIAPGACDTKIDIT-UHFFFAOYSA-N
• SMILES： C1(C=O)=CC(C(C)C)=CC(Br)=C1Cl

Additional information on Benzaldehyde, 3-​bromo-​2-​chloro-​5-​(1-​methylethyl)​-

Chemical Profile of Benzaldehyde, 3-bromo-2-chloro-5-(1-methylethyl)- CAS No. 2586126-43-2

Benzaldehyde, 3-bromo-2-chloro-5-(1-methylethyl)-, identified by its CAS number 2586126-43-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a complex structural framework that includes both bromine and chlorine substituents, along with an isopropyl group, making it a versatile intermediate in synthetic chemistry. The presence of these functional groups imparts unique reactivity and makes it a valuable building block for the development of more sophisticated molecules.

The compound's structure is characterized by a benzene ring substituted with a 3-bromo group, a 2-chloro group, and a 5-(1-methylethyl) group. This specific arrangement of substituents enhances its utility in various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and as a precursor in the synthesis of more complex organic molecules. The bromine and chlorine atoms are particularly important as they can be easily modified or displaced through various chemical reactions, allowing for further functionalization.

In recent years, Benzaldehyde, 3-bromo-2-chloro-5-(1-methylethyl)- has garnered attention in the pharmaceutical industry due to its potential applications in drug discovery and development. Researchers have been exploring its utility as an intermediate in the synthesis of novel therapeutic agents. For instance, studies have shown that this compound can be used to develop new antiviral and anticancer drugs. The ability to modify its structure through selective reactions makes it an attractive candidate for medicinal chemists seeking to create innovative treatments for various diseases.

The compound's reactivity also makes it useful in materials science applications. For example, it has been investigated as a precursor for the synthesis of liquid crystals and organic semiconductors. These materials are crucial in the development of advanced electronic devices such as displays and solar cells. The unique electronic properties imparted by the bromine and chlorine substituents allow for fine-tuning of the material's characteristics, making it suitable for high-performance applications.

Recent advancements in synthetic methodologies have further enhanced the utility of Benzaldehyde, 3-bromo-2-chloro-5-(1-methylethyl)-. Techniques such as palladium-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this compound. These methods have opened up new avenues for the synthesis of complex molecules with precision and high yields. Such improvements are crucial for reducing the time and cost associated with drug development and material synthesis.

The compound's role in academic research cannot be overstated. It serves as a model system for studying reaction mechanisms and developing new synthetic strategies. By understanding how this compound behaves under various conditions, chemists can gain insights into more complex systems. This knowledge is often transferred to industrial applications, leading to innovations in chemical manufacturing processes.

In conclusion, Benzaldehyde, 3-bromo-2-chloro-5-(1-methylethyl)- (CAS No. 2586126-43-2) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and academic research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing a wide range of molecules. As research continues to evolve, the potential uses of this compound are likely to expand even further, driving innovation across multiple scientific disciplines.